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Introduction
Amoxicillin, a β-lactam antibiotic, is frequently combined with clavulanic acid, a β-lactamase

inhibitor, to enhance its antibacterial efficacy. The combination is effective against a broad

spectrum of bacteria, including those that have developed resistance to amoxicillin alone.

However, both amoxicillin and clavulanic acid are susceptible to degradation, which can

compromise the safety and efficacy of the pharmaceutical product. The stability of these

compounds is influenced by a variety of environmental factors such as temperature, humidity,

light, and pH.[1][2]

Clavulanic acid, in particular, is known to be highly sensitive to moisture and heat, often being

the limiting factor in the shelf-life of co-amoxiclav formulations.[3][4] Degradation primarily

occurs through the hydrolysis of the β-lactam ring, rendering the antibiotic inactive.[4]

Therefore, rigorous stability testing of amoxicillin-clavulanate formulations is crucial to ensure

their quality, potency, and safety throughout their shelf-life.

These application notes provide a comprehensive overview and detailed protocols for the

stability testing of amoxicillin-clavulanate in various pharmaceutical dosage forms, including
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oral suspensions, tablets, and parenteral solutions.

Factors Influencing Stability
Several factors can significantly impact the stability of amoxicillin and clavulanate in

pharmaceutical formulations:

Temperature: Elevated temperatures accelerate the degradation of both amoxicillin and

clavulanic acid.[1][3][5] Reconstituted oral suspensions are particularly sensitive and typically

require refrigeration (2-8°C) to maintain stability over the treatment period.[1][6]

pH: The stability of both compounds is pH-dependent. Amoxicillin is generally more stable

under acidic conditions, while clavulanic acid's stability is also influenced by pH.[6][7]

Moisture: Both amoxicillin and clavulanic acid are susceptible to hydrolysis.[4] For solid

dosage forms like tablets and powders for reconstitution, protection from humidity is critical.

[4][8]

Light: Exposure to light can also contribute to the degradation of these compounds.[9]

Excipients: The inactive ingredients in a formulation can interact with the active

pharmaceutical ingredients (APIs) and affect their stability.[6]

Reconstitution Vehicle: For oral suspensions, the type of water used for reconstitution

(distilled, tap, or mineral water) has been studied, with findings suggesting no significant

detrimental effect on stability when stored under recommended conditions.[6]

Experimental Protocols
A validated stability-indicating analytical method is essential for accurately quantifying

amoxicillin and clavulanic acid in the presence of their degradation products. High-Performance

Liquid Chromatography (HPLC) is the most widely accepted technique for this purpose.[5][10]

[11]

Protocol 1: Stability-Indicating HPLC Method for
Amoxicillin and Clavulanic Acid
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This protocol outlines a general HPLC method that can be adapted and validated for different

formulations.

1. Materials and Reagents:

Amoxicillin trihydrate reference standard

Potassium clavulanate reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Sodium acetate or other suitable buffer components

Glacial acetic acid or phosphoric acid for pH adjustment

Purified water (HPLC grade)

Pharmaceutical formulation to be tested

2. Chromatographic Conditions: A variety of HPLC conditions have been reported. The

following is a representative example:
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Parameter Condition

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm)

Mobile Phase

A mixture of aqueous buffer (e.g., sodium

acetate buffer, pH 4.4) and an organic modifier

(e.g., methanol or acetonitrile). A common ratio

is 65:20:15 (water:buffer:methanol).[6]

Flow Rate 1.0 - 2.0 mL/min[6][11]

Detection Wavelength 220 nm[11][12]

Injection Volume 10 - 100 µL[6][11]

Column Temperature Ambient or controlled at 25°C[11]

3. Standard Solution Preparation:

Accurately weigh and dissolve appropriate amounts of amoxicillin and potassium clavulanate

reference standards in a suitable diluent (e.g., mobile phase or water) to prepare a stock

solution of known concentration.

Prepare a series of working standard solutions by diluting the stock solution to cover the

expected concentration range of the samples.

4. Sample Preparation:

Oral Suspension (Reconstituted): Reconstitute the powder for oral suspension according to

the manufacturer's instructions.[6] Accurately transfer a known volume of the suspension to a

volumetric flask, dilute with a suitable solvent, and mix thoroughly. Filter the solution through

a 0.45 µm syringe filter before injection.[6]

Tablets: Weigh and finely powder a specific number of tablets. Accurately weigh a portion of

the powder equivalent to the average tablet weight and transfer it to a volumetric flask. Add a

suitable diluent, sonicate to dissolve, and dilute to volume. Filter the solution before injection.
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Parenteral Formulations: Reconstitute the lyophilized powder with the specified diluent.

Further dilute an accurate volume of the reconstituted solution with a suitable diluent to the

desired concentration and filter before injection.

5. Analysis:

Inject the standard and sample solutions into the HPLC system.

Identify the peaks of amoxicillin and clavulanic acid based on their retention times compared

to the standards.

Quantify the amount of each drug in the samples by comparing the peak areas with the

calibration curve generated from the standard solutions.

6. Forced Degradation Studies (Method Validation): To ensure the method is stability-indicating,

forced degradation studies should be performed on the drug substances and the drug product.

This involves subjecting the samples to stress conditions to generate degradation products.

Acid Hydrolysis: Treat the sample with an acid (e.g., 0.1 M HCl) at an elevated temperature.

[13]

Base Hydrolysis: Treat the sample with a base (e.g., 0.1 M NaOH) at an elevated

temperature.[13]

Oxidative Degradation: Treat the sample with an oxidizing agent (e.g., 3% H₂O₂) at an

elevated temperature.[13]

Thermal Degradation: Expose the solid or liquid sample to dry heat.

Photodegradation: Expose the sample to UV light.

The chromatograms from the stressed samples should demonstrate that the peaks for the

degradation products are well-resolved from the peaks of amoxicillin and clavulanic acid.

Protocol 2: Stability Study of Reconstituted Oral
Suspension
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This protocol describes a typical stability study for a reconstituted amoxicillin-clavulanate oral

suspension.

1. Study Design:

Reconstitute several bottles of the oral suspension as per the manufacturer's instructions.

Divide the bottles into different storage condition groups. A common comparison is

refrigerated (2-8°C) versus room temperature (e.g., 25°C).[1][6]

Define the time points for analysis (e.g., 0, 1, 2, 3, 5, and 7 days).[1]

2. Sample Storage and Analysis:

Store the reconstituted suspensions at the designated temperatures.

At each time point, withdraw a sample from each bottle.

Prepare the samples for HPLC analysis as described in Protocol 1.

Analyze the samples to determine the concentration of amoxicillin and clavulanic acid

remaining.

Record physical observations such as color change, odor, and pH.[14]

3. Data Evaluation:

Calculate the percentage of the initial concentration of amoxicillin and clavulanic acid

remaining at each time point for each storage condition.

A common acceptance criterion for stability is the retention of at least 90% of the initial drug

concentration.[5][6]

Data Presentation
The following tables summarize representative stability data for different amoxicillin-clavulanate

formulations under various storage conditions.
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Table 1: Stability of Reconstituted Amoxicillin-Clavulanate Oral Suspension

Time (Days)
Storage
Condition

Amoxicillin
Remaining (%)

Clavulanic
Acid
Remaining (%)

Reference

7 2-8°C ≥ 90% ≥ 90% [5][6]

7 20°C ≥ 90% < 60% [5]

5 27-29°C > 90% > 90% [1][15]

7 27-29°C < 80% < 70% [1]

Table 2: Stability of Amoxicillin-Clavulanate in Parenteral Solutions

Concentration
(Amoxicillin)

Storage
Temperature

Shelf-life (t₉₀)
of Amoxicillin

Shelf-life (t₉₀)
of Clavulanic
Acid

Reference

14.2 mg/mL 4°C 80.3 hours 9.6 hours [16]

14.2 mg/mL 25°C 24.8 hours 7.5 hours [16]

1 mg/mL (pH

6.52)
2.9°C > 263.8 hours > 263.8 hours [16]

15 mg/mL (pH

8.40)
2.9°C 1.6 hours 1.6 hours [16]

Table 3: Stability of Amoxicillin and Clavulanic Acid in Separate Parenteral Solutions
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Drug
Storage
Temperature

Shelf-life (t₉₀) Reference

Amoxicillin 4°C 80.3 hours [17]

Amoxicillin 25°C 24.8 hours [17]

Clavulanic Acid 4°C 152 hours [17]

Clavulanic Acid 25°C 26 hours [17]

Visualizations
Experimental Workflow for Stability Testing
The following diagram illustrates the general workflow for conducting a stability study of an

amoxicillin-clavulanate formulation.
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Caption: Workflow for stability testing of amoxicillin-clavulanate.
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Degradation Pathway of β-Lactam Antibiotics
This diagram illustrates the primary degradation pathway for β-lactam antibiotics like

amoxicillin, which involves the hydrolysis of the β-lactam ring.

Degradation Pathway

Active β-Lactam Drug
(e.g., Amoxicillin)

Hydrolysis of
β-Lactam Ring

Stress Factors
(Moisture, Heat, pH)

Inactive Degradation
Product

Click to download full resolution via product page

Caption: Hydrolytic degradation of β-lactam antibiotics.

Conclusion
The stability of amoxicillin-clavulanate formulations is a critical quality attribute that directly

impacts their therapeutic effectiveness. Clavulanic acid is generally the more labile component,

with its degradation being highly sensitive to temperature and moisture. Stability testing,

primarily using validated HPLC methods, is essential to establish appropriate storage

conditions and shelf-life for different pharmaceutical presentations. For reconstituted oral

suspensions, maintaining refrigerated storage is paramount to preserving the potency of

clavulanic acid throughout the course of therapy. For solid dosage forms, protection from high

humidity is crucial. The protocols and data presented herein provide a framework for
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researchers and drug development professionals to design and execute robust stability studies

for amoxicillin-clavulanate products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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